1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyrimidine ring, and a thiophene ring. These types of compounds are often found in pharmaceuticals and could have potential biological activity .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The piperidine ring provides basicity, the pyrimidine ring could potentially participate in hydrogen bonding, and the thiophene ring contributes to the compound’s aromaticity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure, including the positions of the functional groups and the presence of any chiral centers. These properties could include its melting point, boiling point, solubility, and stability .Scientific Research Applications
Synthetic Chemistry Applications
Compounds similar to 1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide are often subjects of synthetic chemistry research aimed at developing novel synthetic routes or improving existing methodologies. For instance, the work by Vijayakumar, Karthikeyan, and Sarveswari (2014) outlines efficient synthesis methods for novel diarylpyridopyrimidines, which are structurally related to the compound , showcasing the interest in developing new synthetic pathways for complex heterocyclic compounds (V. Vijayakumar, P. Karthikeyan, S. Sarveswari, 2014).
Pharmacological Applications
Research on derivatives of complex heterocyclic compounds often explores their potential pharmacological applications. Kambappa et al. (2017) synthesized novel piperidine carboxamide derivatives and evaluated their anti-angiogenic and DNA cleavage activities, indicating the potential of these compounds in anticancer therapy (Vinaya Kambappa, G. K. Chandrashekara, N. D. Rekha, Prasanna D. Shivaramu, Komaraiah Palle, 2017). This study exemplifies the interest in exploring the biological activities of structurally complex heterocycles for therapeutic applications.
Antimicrobial and Anticancer Research
The exploration of novel heterocyclic compounds for antimicrobial and anticancer properties is a significant area of research. Studies such as the synthesis and antimicrobial evaluation of new pyridine-thiones, nicotinamides, and pyridothienopyrimidines containing the antipyrine moiety by Othman (2013) contribute to the understanding of the biological activity of these compounds and their potential as therapeutic agents (Ismail M M Othman, 2013).
Future Directions
Properties
IUPAC Name |
1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N5O2S/c30-22(26-13-16-6-4-10-25-12-16)18-9-5-11-29(14-18)24-27-20-19(17-7-2-1-3-8-17)15-32-21(20)23(31)28-24/h1-4,6-8,10,12,15,18H,5,9,11,13-14H2,(H,26,30)(H,27,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBYDWBXQADRCMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC3=C(C(=O)N2)SC=C3C4=CC=CC=C4)C(=O)NCC5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.